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Abstract
This technical guide provides a detailed spectroscopic analysis of Methyl 3-
isocyanatobenzoate (CAS No: 41221-47-0; Molecular Formula: C₉H₇NO₃; Molecular Weight:

177.16 g/mol ).[1] As a key intermediate in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals, a thorough understanding of its structural and electronic

properties is paramount for researchers and drug development professionals. This document

outlines the fundamental principles and practical methodologies for the characterization of this

compound using Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). We delve into the causal

relationships behind spectral features, providing field-proven insights into data interpretation

and experimental design.

Introduction: The Chemical Identity of Methyl 3-
isocyanatobenzoate
Methyl 3-isocyanatobenzoate is an aromatic compound containing both a methyl ester and a

highly reactive isocyanate functional group. The isocyanate group makes the molecule

susceptible to nucleophilic attack, a property harnessed in the synthesis of ureas, carbamates,

and other derivatives. This reactivity also presents challenges in handling and analysis,

necessitating careful experimental design to prevent degradation by atmospheric moisture.

Spectroscopic analysis is therefore not only a tool for structural confirmation but also a critical

component of quality control.
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This guide is structured to provide both foundational knowledge and actionable protocols. Each

section will detail the theoretical basis for the spectroscopic technique, a robust experimental

workflow, and a comprehensive interpretation of the resulting data, grounded in authoritative

sources.

Molecular Structure
The structural framework of Methyl 3-isocyanatobenzoate is fundamental to understanding its

spectroscopic signature. The molecule consists of a benzene ring substituted at the 1 and 3

positions with a methoxycarbonyl group (-COOCH₃) and an isocyanato group (-N=C=O),

respectively.

Diagram: Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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